Cas no 244017-81-0 (Ethanone,2-chloro-1-(1H-indazol-1-yl)-)

• Product Name: Ethanone,2-chloro-1-(1H-indazol-1-yl)-
• CAS No: 244017-81-0
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 245802
• PubChem ID: 45080879
• Update Time: 2025-04-19

Ethanone,2-chloro-1-(1H-indazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(1H-indazol-1-yl)-
• 1H-Indazole,1-(chloroacetyl)- (9CI)
• 2-chloro-1-(1H-indazol-1-yl)Ethanone
• 2-chloro-1-indazol-1-ylethanone
• 2-Chloro-1-(1H-indazol-1-yl)ethan-1-one
• FT-0738940
• DTXSID60664162
• 244017-81-0
• 1-(CHLOROACETYL)-1H-INDAZOLE

• Inchi： 1S/C9H7ClN2O/c10-5-9(13)12-8-4-2-1-3-7(8)6-11-12/h1-4,6H,5H2
• InChI Key： VRGWPFNPVNVQCV-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=CC=CC=2C=N1)=O

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų